ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-(6-ethoxypyridazin-3-yl)-5-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C13H16N4O3/c1-4-19-12-7-6-11(15-16-12)17-9(3)10(8-14-17)13(18)20-5-2/h6-8H,4-5H2,1-3H3
• InChI Key: JCDRGKPDXOFYAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)N2C(=C(C=N2)C(=O)OCC)C
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

Ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate is not fully understood. However, studies have shown that this compound can interact with various biological targets, including enzymes and receptors, which may be responsible for its pharmacological effects.
Biochemical and Physiological Effects:
Studies have shown that ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate can exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and cytotoxic effects. These effects may be attributed to the compound's ability to interact with various biological targets.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate in lab experiments is its potential to exhibit unique pharmacological effects. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate. One direction is to further investigate the compound's mechanism of action and identify its biological targets. Another direction is to explore the potential applications of this compound in various fields, including medicinal chemistry, material science, and agriculture. Additionally, future studies can focus on the synthesis of novel derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate involves the reaction of 5-methyl-1H-pyrazole-4-carboxylic acid with ethyl 6-chloro-3-pyridazinecarboxylate in the presence of a base. This reaction results in the formation of the desired compound, which can be purified through recrystallization.

Scientific Research Applications

Ethyl 1-(6-ethoxypyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In material science, this compound has been used to synthesize novel materials with unique properties. In agriculture, this compound has been studied for its potential use as a pesticide.